2-(4-Aminobenzenesulfonyl)propanenitrile

Specification

• CAS No.: 1251042-34-8
• Molecular Formula: C9H10N2O2S
• Molecular Weight: 210.26 g/mol
• IUPAC Name: 2-(4-aminophenyl)sulfonylpropanenitrile
• Standard InChI: InChI=1S/C9H10N2O2S/c1-7(6-10)14(12,13)9-4-2-8(11)3-5-9/h2-5,7H,11H2,1H3
• Standard InChI Key: QMDHJSJFUGTBQW-UHFFFAOYSA-N
• SMILES: CC(C#N)S(=O)(=O)C1=CC=C(C=C1)N
• Canonical SMILES: CC(C#N)S(=O)(=O)C1=CC=C(C=C1)N

Introduction

2-(4-Aminobenzenesulfonyl)propanenitrile is an organic compound with the chemical formula C₉H₁₀N₂O₂S and a molecular weight of 210.26 g/mol. It is recognized as a versatile small molecule scaffold, often utilized in various chemical and pharmaceutical applications. This compound is part of a broader category of nitriles, which are known for their reactivity and utility in organic synthesis.

Applications and Uses

This compound is often used as a building block in organic synthesis due to its reactive functional groups. It can be involved in various chemical reactions, such as substitution, addition, or condensation reactions, to form more complex molecules. Its applications span across pharmaceuticals, where it might be used to synthesize drugs or drug candidates, and other life science products.

Suppliers and Availability

2-(4-Aminobenzenesulfonyl)propanenitrile is available from several chemical suppliers, including American Elements and Biosynth. These companies offer the compound in various quantities, ranging from research-scale amounts to bulk orders, with purity levels suitable for different applications. Prices vary based on quantity and supplier, with examples including $476 for 50 mg and $1,466.25 for 0.5 g from Biosynth.

Safety and Handling

While specific safety data for this compound is not readily available online, it is advisable to handle it with caution, following standard laboratory safety protocols. Users should request a Safety Data Sheet (SDS) from suppliers for detailed safety information.

Research Findings

Research on 2-(4-Aminobenzenesulfonyl)propanenitrile is limited, but its versatility as a scaffold suggests potential in drug discovery and organic synthesis. Studies involving similar compounds highlight the importance of sulfonyl and nitrile groups in forming biologically active molecules.

Data Table

Property	Description
Chemical Formula	C₉H₁₀N₂O₂S
Molecular Weight	210.26 g/mol
Appearance	Powder
Purity	Min. 95%
Storage Conditions	Room Temperature
CAS Number	1251042-34-8
PubChem CID	61696040